Cas no 72791-76-5 (benzyl N,N-bis(2-chloroethyl)carbamate)

• Product Name: benzyl N,N-bis(2-chloroethyl)carbamate
• CAS No: 72791-76-5
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD06858694
• CID: 550566
• PubChem ID: 12553191
• Update Time: 2025-09-22

benzyl N,N-bis(2-chloroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl bis(2-chloroethyl)carbamate
• benzyl N,N-bis(2-chloroethyl)carbamate
• Carbamic acid,N,N-bis(2-chloroethyl)-, phenylmethyl ester
• N-CBZ-N,N-BIS(2-CHLOROETHYL)AMINE
• FD6006
• N-benzyloxycarbonyl-2,2'-dichloro-diethylamine
• bis-(2-chloro-ethyl)-carbamic acid benzyl ester
• Carbamic acid, bis(2-chloroethyl)-, phenylmethyl ester
• PubChem12279
• OBBMVFKOKGRDGS-UHFFFAOYSA-N
• 4399AJ
• AK129190
• AB0049353
• A9442
• bis-(2-chloroethyl)carbamic acid benzyl ester
• C40056
• Carbamicacid,N,N-bis(2-chloroet
• MFCD06858694
• AMY21456
• SY240484
• 72791-76-5
• FT-0604316
• AKOS016014446
• DTXSID90502306
• DS-6037
• EN300-207337
• SB38476
• Carbamic acid,N,N-bis(2-chloroethyl)-,phenylmethyl ester
• XCA79176
• SCHEMBL2924379
• CS-0156246
• DB-288175

• MDL： MFCD06858694
• Inchi： 1S/C12H15Cl2NO2/c13-6-8-15(9-7-14)12(16)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： OBBMVFKOKGRDGS-UHFFFAOYSA-N
• SMILES： ClCCN(C(=O)OCC1C=CC=CC=1)CCCl

Computed Properties

• Exact Mass: 275.04800
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.54000
• LogP: 3.10280